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Compound of Interest

Compound Name: Copper(II) triflate

Cat. No.: B1225441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Copper(II) trifluoromethanesulfonate, commonly known as Copper(II) triflate (Cu(OTf)₂), is a

versatile and powerful Lewis acid catalyst employed in a wide array of organic reactions,

including Diels-Alder and cyclopropanation reactions.[1][2] Its efficacy in promoting chemical

transformations makes it a valuable tool in research and drug development. However, its

reactivity also necessitates a thorough understanding of its potential hazards and strict

adherence to safety protocols. This technical guide provides a comprehensive overview of the

safety data and handling precautions for Copper(II) triflate to ensure its safe and effective use

in the laboratory.

Core Safety and Hazard Information
Copper(II) triflate is classified as a hazardous substance that can cause severe skin burns

and eye damage, and may cause respiratory irritation.[3][4][5] It is crucial for all personnel

handling this compound to be fully aware of its hazard profile and the necessary precautions.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The classification for

Copper(II) triflate is summarized below.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictograms and Signal Word
Signal Word: Danger[3][4][5]

alt text

GHS05 (Corrosion): Indicates that the substance can cause severe skin burns and eye

damage.

GHS07 (Exclamation Mark): Indicates that the substance may cause respiratory irritation, as

well as other potential hazards.

Hazard and Precautionary Statements
A comprehensive list of hazard (H) and precautionary (P) statements is essential for safe

handling.
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Code Statement

Hazard Statements

H314
Causes severe skin burns and eye damage.[4]

[5]

H318 Causes serious eye damage.[6]

H335 May cause respiratory irritation.[3][4]

Precautionary Statements

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.[3][6]

P264 Wash skin thoroughly after handling.[3][6]

P271 Use only outdoors or in a well-ventilated area.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][6]

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[3][6]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[3][6]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][6]

P310
Immediately call a POISON CENTER or

doctor/physician.[3][6]

P363 Wash contaminated clothing before reuse.[3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[3][7]
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P405 Store locked up.[3][6]

P501
Dispose of contents/container to an approved

waste disposal plant.[3][7]

Exposure Limits and Physical Properties
Understanding the occupational exposure limits and physical characteristics of Copper(II)
triflate is fundamental to designing safe experimental setups.

Occupational Exposure Limits
Parameter Value Source

Permissible Exposure Limit

(PEL)
1.0 mg/m³ (as Cu) Haz-Map

Threshold Limit Value (TLV) 1.0 mg/m³ (as Cu) Haz-Map

Immediately Dangerous to Life

or Health (IDLH)
100.0 mg/m³ (as Cu) Haz-Map

Physical and Chemical Properties
Property Value

Chemical Formula C₂CuF₆O₆S₂[3][6]

Molecular Weight 361.68 g/mol [6]

Appearance White to light grey or blue powder/crystal.[1][7]

Solubility

Soluble in methanol, ethanol, DMF, acetonitrile,

and formamide. Also soluble in isoproply

cyanide and acetone.[1]

Stability

Stable under normal handling and storage

conditions.[3] Hygroscopic and moisture-

sensitive.[1][8][9]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[3][4]
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Experimental Protocols for Safe Handling and
Emergency Procedures
Detailed protocols are essential to minimize risk during the handling of Copper(II) triflate and

to respond effectively in case of an emergency.

Personal Protective Equipment (PPE)
A robust PPE protocol is the first line of defense against exposure.

Personal Protective Equipment (PPE) Protocol

Required PPE

Before Handling
Copper(II) Triflate Don Appropriate PPE Proceed with

Handling Protocol
All PPE is correctly worn Safe Handling

Achieved

Chemical-resistant gloves
(e.g., nitrile, neoprene)

Chemical safety goggles
and face shield

Lab coat and
protective clothing

NIOSH-approved respirator
(if ventilation is inadequate)

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment for handling Copper(II) triflate.

Handling and Storage Protocol
Proper handling and storage are critical to maintaining the stability of Copper(II) triflate and

preventing accidental exposure.

Engineering Controls: Always handle Copper(II) triflate in a well-ventilated area, preferably

within a chemical fume hood.[4][8] Ensure that an eyewash station and safety shower are

readily accessible.[3][9]

Handling:

Avoid generating dust.[8]

Do not breathe dust or mist.[3]

Avoid contact with skin, eyes, and clothing.[3][4]

Wash hands thoroughly after handling.[3][8]

Use only non-sparking tools.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][6][8]

The substance is hygroscopic; store under an inert atmosphere to protect from moisture.

[3][4]

Store locked up.[3][6]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3][4]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First-Aid Protocol

Inhalation

1. Remove the individual to fresh air and keep

them comfortable for breathing.[3][4] 2. If

breathing is difficult or has stopped, provide

artificial respiration.[3][4] 3. Seek immediate

medical attention.[3][8]

Skin Contact

1. Immediately remove all contaminated

clothing.[3] 2. Flush the affected skin with plenty

of soap and water for at least 15 minutes.[3][8]

3. Seek immediate medical attention.[3][4][8]

Eye Contact

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[3][4][8] 2. Remove contact lenses if present and

easy to do. Continue rinsing.[3] 3. Seek

immediate medical attention.[3][4][8]

Ingestion

1. Rinse the mouth with water.[3][6] 2. Do NOT

induce vomiting.[3][4][6][8] 3. If the person is

conscious, give 2-4 cupfuls of milk or water.[8]

Never give anything by mouth to an

unconscious person.[3][6][8] 4. Seek immediate

medical attention.[3][8]

Accidental Release Measures: Spill Cleanup Protocol
A clear and efficient spill response protocol is necessary to mitigate the hazards of an

accidental release.
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Spill of
Copper(II) Triflate

Occurs

Evacuate unnecessary
personnel

Ensure adequate
ventilation

Don appropriate PPE
(respirator, gloves, goggles,

protective clothing)

Contain the spill

Sweep or shovel spills into a
suitable container for disposal

Minimize dust generation

Decontaminate the spill area

Dispose of waste in
accordance with regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for the safe cleanup of a Copper(II) triflate spill.
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Detailed Spill Cleanup Steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.[8]

Personal Protection: Don the appropriate personal protective equipment, including a

respirator, chemical-resistant gloves, safety goggles, and protective clothing.[3][4]

Containment and Cleanup:

Stop the leak if it is safe to do so.[3]

Carefully sweep or shovel the spilled material into a suitable, labeled container for

disposal.[3][4][8]

Avoid actions that generate dust.[4][8]

Disposal: Dispose of the containerized waste at an approved waste disposal facility, following

all local, state, and federal regulations.[3]

Fire-Fighting Measures
In the event of a fire involving Copper(II) triflate, the following measures should be taken:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[8]

Specific Hazards: Thermal decomposition can produce irritating and toxic gases and vapors,

including carbon oxides, sulfur oxides, copper oxides, and gaseous hydrogen fluoride.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][8]

By adhering to the information and protocols outlined in this guide, researchers, scientists, and

drug development professionals can safely handle Copper(II) triflate, harnessing its catalytic

power while minimizing the risks to themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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